Cas no 61966-09-4 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-(octyloxy)-, butyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 4'-(octyloxy)-, butyl ester
• CAS No: 61966-09-4
• MF: C₂₅H₃₄O₃
• MW: 382.535667896271
• CID: 4071843
• PubChem ID: 85880403
• Update Time: 2025-04-22

[1,1'-Biphenyl]-4-carboxylic acid, 4'-(octyloxy)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 4'-(octyloxy)-, butyl ester
• 61966-09-4
• Butyl 4a(2)-(octyloxy)[1,1a(2)-biphenyl]-4-carboxylate
• SCHEMBL25953790
• DTXSID001240423

• Inchi： 1S/C25H34O3/c1-3-5-7-8-9-10-20-27-24-17-15-22(16-18-24)21-11-13-23(14-12-21)25(26)28-19-6-4-2/h11-18H,3-10,19-20H2,1-2H3
• InChI Key： QVPWGIDHWNHUQO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(C(=O)OCCCC)=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 382.25079494Da
• Monoisotopic Mass: 382.25079494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 35.5Ų